Cas no 17231-51-5 (3-Amino-6-bromopyrazine-2-carbonitrile)

3-Amino-6-bromopyrazine-2-carbonitrile structure
17231-51-5 structure
Product Name:3-Amino-6-bromopyrazine-2-carbonitrile
CAS No:17231-51-5
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD06658300
CID:136281
PubChem ID:11052611
Update Time:2025-04-19

3-Amino-6-bromopyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-bromopyrazine-2-carbonitrile
    • 3-amino-6-bromo-2-Pyrazinecarbonitrile
    • 3-Amino-6-bromo-pyrazine-2-carbonitrile
    • BOC-3-(1-PYRAZOLYL)-L-ALANINE
    • L-N-BOC-3-PYRAZOL-1-YL-ALANINE
    • 2-AMINO-5-BROMO-3-CYANOPYRAZINE
    • 2-amino-3-cyano-5-bromopyrazine
    • Pyrazinecarbonitrile, 3-amino-6-bromo-
    • PubChem22506
    • KSC173Q4D
    • XXCFWGIRIFRPER-UHFFFAOYSA-N
    • BCP23268
    • SBB092405
    • FCH853107
    • AB1036
    • RW2366
    • CA0079
    • 3-amino-6-bromo-pyrazine-2-carbonitrile;3-Amino-6-bromopyrazine-2-carbonitrile
    • A811401
    • AM20070318
    • DS-0213
    • CS-0018967
    • 17231-51-5
    • W-206026
    • 3-amino-6-bromopyrazine-2-carbonitrile, AldrichCPR
    • Q-103297
    • FS-3166
    • FT-0648297
    • SY026823
    • AC-23858
    • AKOS006291812
    • SCHEMBL618039
    • SB34233
    • MFCD06658300
    • DTXSID40453430
    • 3-AMINO-6-BROMOPYRAZINE-2-CARBONITRILE, 95+%
    • DB-012944
    • MDL: MFCD06658300
    • Inchi: 1S/C5H3BrN4/c6-4-2-9-5(8)3(1-7)10-4/h2H,(H2,8,9)
    • InChI Key: XXCFWGIRIFRPER-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#N)=N1)N

Computed Properties

  • Exact Mass: 197.95400
  • Monoisotopic Mass: 197.95411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.944
  • Boiling Point: 305.6°C at 760 mmHg
  • Flash Point: 160.026 °C
  • Refractive Index: 1.67
  • PSA: 75.59000
  • LogP: 1.27418

3-Amino-6-bromopyrazine-2-carbonitrile Security Information

  • Hazard Statement: H315-H319-H335
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C

3-Amino-6-bromopyrazine-2-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Amino-6-bromopyrazine-2-carbonitrile Production Method

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